Cas no 199168-49-5 (1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-)

1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl- structure
199168-49-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-
CAS No:199168-49-5
MF:C12H12N2O3
MW:232.235282897949
CID:1389239
Update Time:2024-08-16

1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-
    • Inchi: 1S/C12H12N2O3/c1-7-10(12(15)16)11(14-13-7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: ZGOHZAXDOKDVDR-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C(O)=O)C(C2=CC=C(OC)C=C2)=N1

Computed Properties

  • Exact Mass: 232.08486

Experimental Properties

  • Density: 1.296±0.06 g/cm3(Predicted)
  • Boiling Point: 444.9±45.0 °C(Predicted)
  • PSA: 75.21
  • pka: 1.09±0.25(Predicted)

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